Cas no 1807166-23-9 (2-Bromo-3-fluoro-4-(trifluoromethylthio)phenol)

• Product Name: 2-Bromo-3-fluoro-4-(trifluoromethylthio)phenol
• CAS No: 1807166-23-9
• MF: C₇H₃BrF₄OS
• MW: 291.060734033585
• CID: 4974127
• Update Time: 2025-05-21

2-Bromo-3-fluoro-4-(trifluoromethylthio)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-fluoro-4-(trifluoromethylthio)phenol

• Inchi： 1S/C7H3BrF4OS/c8-5-3(13)1-2-4(6(5)9)14-7(10,11)12/h1-2,13H
• InChI Key： KMYDDGRXQWZPIM-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)SC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 4.1
• Topological Polar Surface Area: 45.5

Additional information on 2-Bromo-3-fluoro-4-(trifluoromethylthio)phenol

Introduction to 2-Bromo-3-fluoro-4-(trifluoromethylthio)phenol (CAS No. 1807166-23-9)

2-Bromo-3-fluoro-4-(trifluoromethylthio)phenol (CAS No. 1807166-23-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of bromine, fluorine, and trifluoromethylthio functional groups, which contribute to its diverse chemical properties and potential applications.

The molecular structure of 2-Bromo-3-fluoro-4-(trifluoromethylthio)phenol is particularly noteworthy. The presence of the bromine atom enhances its reactivity and can facilitate various synthetic transformations. The fluorine atoms, known for their strong electronegativity, can influence the compound's electronic properties and biological activity. The trifluoromethylthio group, a common moiety in pharmaceuticals, imparts additional stability and lipophilicity, making the compound a valuable starting material for the synthesis of more complex molecules.

In recent years, 2-Bromo-3-fluoro-4-(trifluoromethylthio)phenol has been extensively studied for its potential use in drug discovery and development. One of the key areas of interest is its role as an intermediate in the synthesis of novel therapeutic agents. For instance, researchers have explored its utility in the development of compounds targeting specific enzymes and receptors involved in various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 2-Bromo-3-fluoro-4-(trifluoromethylthio)phenol as a building block for the synthesis of potent inhibitors of protein kinases. These inhibitors have shown promising results in preclinical studies, demonstrating significant antiproliferative effects on cancer cells. The unique combination of functional groups in this compound allows for fine-tuning of the inhibitor's selectivity and potency, which is crucial for developing effective and safe therapeutic agents.

Beyond its applications in drug discovery, 2-Bromo-3-fluoro-4-(trifluoromethylthio)phenol has also been investigated for its potential use in materials science. Its ability to undergo various chemical reactions makes it a valuable precursor for the synthesis of functional materials with tailored properties. For example, researchers have utilized this compound to develop new types of polymers with enhanced thermal stability and mechanical strength, which could have applications in advanced electronics and coatings.

The synthesis of 2-Bromo-3-fluoro-4-(trifluoromethylthio)phenol typically involves a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions and electrophilic aromatic substitution reactions. Advances in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

In conclusion, 2-Bromo-3-fluoro-4-(trifluoromethylthio)phenol (CAS No. 1807166-23-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique molecular structure and versatile reactivity make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new uses and applications for this compound will be discovered, further expanding its impact on various scientific fields.